Cas no 2728195-38-6 (Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1))

• Product Name: Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1)
• CAS No: 2728195-38-6
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• CID: 6467053
• Update Time: 2025-05-19

Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1)
• 3-(aminomethyl)-1-(difluoromethyl)cyclobutan-1-o l hydrochloride

• Inchi： 1S/C6H11F2NO.ClH/c7-5(8)6(10)1-4(2-6)3-9;/h4-5,10H,1-3,9H2;1H
• InChI Key： DMKRFOPTMRMQTI-UHFFFAOYSA-N
• SMILES： C(C1(CC(CN)C1)O)(F)F.Cl

Additional information on Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1)

Research Brief on Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1) (CAS: 2728195-38-6)

The compound Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1) (CAS: 2728195-38-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and difluoromethyl substituent, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further preclinical evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1), emphasizing its scalability and purity. The study reported a high-yield, stereoselective synthesis method that ensures the compound's structural integrity, a critical factor for its biological activity. The hydrochloride salt form was found to enhance solubility and stability, making it more suitable for in vivo applications. These advancements address previous challenges in the large-scale production of this compound, paving the way for its broader use in drug development.

Pharmacological evaluations of this compound have revealed its potent activity as a modulator of gamma-aminobutyric acid (GABA) receptors, which are implicated in various neurological conditions such as epilepsy and anxiety disorders. In vitro assays demonstrated its high affinity for GABA_A receptors, with selective binding to specific subunits. This selectivity suggests a reduced risk of off-target effects, a common limitation of existing GABAergic drugs. Furthermore, preliminary in vivo studies in rodent models showed significant anxiolytic and anticonvulsant effects at low doses, highlighting its therapeutic potential.

Another area of interest is the compound's anti-inflammatory properties. A 2024 study in ACS Chemical Biology investigated its mechanism of action in inhibiting NF-κB signaling, a key pathway in chronic inflammation. The difluoromethyl group was found to play a crucial role in this activity, likely by forming covalent interactions with cysteine residues in the NF-κB complex. These findings suggest that Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1) could be repurposed for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile. Recent pharmacokinetic studies indicate moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with the goal of advancing this compound to clinical trials.

In conclusion, Cyclobutanol, 3-(aminomethyl)-1-(difluoromethyl)-, hydrochloride (1:1) (CAS: 2728195-38-6) represents a multifaceted molecule with significant potential in both neurological and inflammatory therapeutics. Its unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research. Future studies should focus on elucidating its long-term safety profile and exploring its efficacy in more complex disease models. The continued investigation of this compound could yield groundbreaking contributions to the field of medicinal chemistry and drug development.